Cas no 1314992-05-6 (4-(2-nitroethenyl)benzene-1,2,3-triol)

4-(2-nitroethenyl)benzene-1,2,3-triol structure
1314992-05-6 structure
Product Name:4-(2-nitroethenyl)benzene-1,2,3-triol
CAS No:1314992-05-6
MF:C8H7NO5
MW:197.144882440567
CID:6242627
PubChem ID:55250618
Update Time:2024-01-13

4-(2-nitroethenyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-nitroethenyl)benzene-1,2,3-triol
    • 1314992-05-6
    • AKOS006277802
    • EN300-1830213
    • Inchi: 1S/C8H7NO5/c10-6-2-1-5(3-4-9(13)14)7(11)8(6)12/h1-4,10-12H/b4-3+
    • InChI Key: HPCREBVYKSFNHS-ONEGZZNKSA-N
    • SMILES: OC1C(=C(C=CC=1/C=C/[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 197.03242232g/mol
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 107Ų

4-(2-nitroethenyl)benzene-1,2,3-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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